Cas no 90204-24-3 (Octahydroindolizin-2-ol)

• Product Name: Octahydroindolizin-2-ol
• CAS No: 90204-24-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5053908
• PubChem ID: 71757276
• Update Time: 2026-02-28

Octahydroindolizin-2-ol Chemical and Physical Properties

Names and Identifiers

• octahydroindolizin-2-ol
• 2-hydroxy-indolizidine
• Octahydro-2-indolizinol
• NE54902
• 1,2,3,5,6,7,8,8a-octahydroindolizin-2-ol
• Octahydroindolizin-2-ol

• Inchi： 1S/C8H15NO/c10-8-5-7-3-1-2-4-9(7)6-8/h7-8,10H,1-6H2
• InChI Key： JNCBPYOPMRTLKR-UHFFFAOYSA-N
• SMILES： OC1CN2CCCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines

Additional information on Octahydroindolizin-2-ol

Comprehensive Overview of Octahydroindolizin-2-ol (CAS No. 90204-24-3): Properties, Applications, and Research Insights

Octahydroindolizin-2-ol (CAS No. 90204-24-3) is a bicyclic organic compound belonging to the indolizidine alkaloid family. This structurally unique molecule features a fused octahydroindolizine core with a hydroxyl group at the 2-position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's stereochemistry and hydrogenation pattern contribute to its diverse biological activities, attracting significant interest from researchers exploring natural product derivatives and medicinal chemistry scaffolds.

Recent studies highlight Octahydroindolizin-2-ol as a precursor for chiral building blocks in asymmetric synthesis. Its rigid bicyclic framework serves as a template for designing neuromodulators and enzyme inhibitors, particularly in neurological research. The compound's hydrogen-bonding capacity through its hydroxyl group enhances molecular recognition properties, a feature exploited in drug discovery programs targeting protein-protein interactions.

The synthesis of 90204-24-3 typically involves catalytic hydrogenation of indolizine derivatives or stereoselective reduction strategies. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization combines NMR spectroscopy (notably ¹H and ¹³C) with mass spectrometry for structural confirmation, while X-ray crystallography studies reveal its precise molecular conformation.

In material science, derivatives of Octahydroindolizin-2-ol demonstrate potential as ligands for metal-organic frameworks (MOFs). The compound's three-dimensional architecture facilitates the construction of porous materials with applications in gas storage and molecular separation. Researchers are investigating its incorporation into supramolecular assemblies that respond to environmental stimuli, aligning with current interests in smart materials development.

Environmental and green chemistry applications of 90204-24-3 are emerging, particularly in biocatalysis processes. The compound serves as a model substrate for studying enzyme-mediated transformations in sustainable synthesis routes. Its biodegradability profile makes it attractive for developing eco-friendly chemical processes, addressing growing concerns about synthetic chemistry sustainability.

Quality control protocols for Octahydroindolizin-2-ol emphasize chromatographic purity assessment and residual solvent analysis. Storage recommendations typically suggest inert atmosphere conditions at low temperatures (-20°C) to maintain stability. The compound's hygroscopic nature necessitates proper handling under controlled humidity environments during laboratory use.

Recent patent literature reveals innovative applications of 90204-24-3 derivatives in flavor and fragrance compositions. The molecule's stereochemical complexity contributes to unique olfactory properties when incorporated into perfumery ingredients. This application aligns with consumer demand for novel scent molecules in personal care products.

Computational chemistry studies on Octahydroindolizin-2-ol provide insights into its conformational dynamics and electronic structure. Molecular modeling predicts favorable bioavailability parameters, supporting its potential as a pharmacophore in drug design. These in silico analyses complement experimental research, accelerating structure-activity relationship studies.

The global market for fine chemicals containing 90204-24-3 reflects growing demand from contract research organizations and academic laboratories. Suppliers emphasize custom synthesis capabilities to meet diverse research needs, from milligram-scale exploratory studies to kilogram quantities for process development. Regulatory documentation includes comprehensive safety data sheets and analytical certificates to ensure compliance with international standards.

Future research directions for Octahydroindolizin-2-ol may explore its potential in catalytic asymmetric synthesis as a chiral auxiliary or in developing molecular probes for biological systems. The compound's versatility positions it as a valuable tool in chemical biology investigations and therapeutic agent discovery programs, particularly in addressing challenges of target selectivity and metabolic stability in lead optimization.